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Abstract

D-methionyl-D-methionine is a dipeptide composed of two D-methionine sterecisomers. As a
derivative of the essential amino acid methionine, this compound is of significant interest in
various fields, including animal nutrition and potentially therapeutic applications. This technical
guide provides a comprehensive overview of the structure of D-methionyl-D-methionine,
relevant quantitative data of its constituent monomer, detailed experimental protocols for
synthesis and analysis, and a review of its known biological signaling pathways.

Chemical Structure of D-methionyl-D-methionine

D-methionyl-D-methionine is formed through the condensation of two D-methionine molecules,
linked by a peptide bond between the carboxyl group of one molecule and the amino group of
the other. The "D" designation refers to the stereochemical configuration at the alpha-carbon of
each methionine residue. The systematic IUPAC name for D-methionine is (2R)-2-amino-4-
(methylsulfanyl)butanoic acid[1].

Below is a two-dimensional representation of the D-methionyl-D-methionine structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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